Cas no 71111-07-4 (2,4-Diaminotoluene)
2,4-Diaminotoluene structure
Product Name:2,4-Diaminotoluene
CAS No:71111-07-4
MF:C7H10N2
MW:122.167701244354
CID:569233
Update Time:2023-08-02
2,4-Diaminotoluene Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediamine,4-methyl-, labeled with tritium (9CI)
- 1,3-Benzenediamine, 4-methyl-, labeled with tritium
- 2,4-Diaminotoluene
- 4-methylbenzene-1,3-diamine
- 2,4-Toluenediamine
- TOLUENE-2,4-DIAMINE
- 1,3-Benzenediamine, 4-methyl-
- Developer mtd
- m-Toluenediamine
- Developer T
- Fourrine M
- m-Tolylenediamine
- Eucanine GB
- Benzofur MT
- Tertral G
- Pelagol J
- Developer DBJ
- Pelagol Grey J
- Zogen developer H
- Developer MT-CF
- 2,4-Toluene diamine
- Brown for Fur T
- Tolylene-2,4-diamine
- Fourrine 94
- Zoba GKE
- Nako TMT
- 4-Methyl-m-phenylenediamine
- 2,4-Diaminotoluol
- 4-m-Tolylenediamine
- 2,4-Tolamine
- Fouramine J
- Developer B
- 5-Amino
-
- Inchi: 1S/C7H10N2/c1-5-2-3-6(8)4-7(5)9/h2-4H,8-9H2,1H3
- InChI Key: VOZKAJLKRJDJLL-UHFFFAOYSA-N
- SMILES: NC1C=C(C=CC=1C)N
Computed Properties
- Exact Mass: 122.084398
- Monoisotopic Mass: 122.084398
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 92.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 52
Experimental Properties
- Density: Relative vapor density (air = 1): 4.2
- Melting Point: 99 DEG C
- Boiling Point: 292 DEG C
- Flash Point: 300 °F (NTP, 1992)
2,4-Diaminotoluene Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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